9-(chloromethyl)-9H-xanthene
Overview
Description
9-(Chloromethyl)-9H-xanthene, also known as CMX, is an organic compound that has been studied for its potential applications in scientific research. It has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 9-(chloromethyl)-9H-xanthene is based on its ability to form a complex with proteins, peptides, and other biomolecules. The complex forms when the 9-(chloromethyl)-9H-xanthene molecule binds to an amine or amino acid on the target molecule. This binding results in a change in the fluorescence or NMR spectra of the target molecule, which can be used to detect and quantify the target molecule.
Biochemical and Physiological Effects
9-(chloromethyl)-9H-xanthene has been studied for its potential biochemical and physiological effects. It has been shown to be non-toxic and non-mutagenic in laboratory tests. It has also been shown to be non-irritating to the skin and eyes, and non-sensitizing to the respiratory tract.
Advantages and Limitations for Lab Experiments
The main advantage of using 9-(chloromethyl)-9H-xanthene in laboratory experiments is its ability to form a complex with proteins, peptides, and other biomolecules. This allows researchers to detect and quantify these molecules with greater accuracy and sensitivity than other methods. The main limitation of using 9-(chloromethyl)-9H-xanthene is its relatively low solubility in aqueous solutions, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for 9-(chloromethyl)-9H-xanthene research. These include further studies of its mechanism of action, its potential applications in the detection and quantification of proteins and other biomolecules, and its potential uses in drug development. Other possible future directions include the development of new synthetic methods for 9-(chloromethyl)-9H-xanthene, the development of new fluorescent probes for the detection of proteins and other biomolecules, and the development of new chromogenic reagents for the detection of amines and amino acids.
Synthesis Methods
9-(chloromethyl)-9H-xanthene is synthesized by the reaction of 2,5-dichlorobenzaldehyde and 9-chloro-9H-xanthene-9-carboxylic acid in the presence of a base such as potassium carbonate. The reaction is carried out in an aqueous medium at a temperature of 100-110°C and a pressure of 1-2 atm for 1-2 hours. The product is isolated and purified by recrystallization from an appropriate solvent.
Scientific Research Applications
9-(chloromethyl)-9H-xanthene has been studied for its potential applications in scientific research, specifically in the areas of nuclear magnetic resonance (NMR) spectroscopy and fluorescence spectroscopy. 9-(chloromethyl)-9H-xanthene has been used as a fluorescent probe for the detection of proteins, peptides, and other biomolecules, and as a chromogenic reagent for the detection of amines and amino acids. It has also been used as a spin-labeling agent in NMR studies of proteins and other biomolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 9-(chloromethyl)-9H-xanthene involves the reaction of xanthene with chloromethyl methyl ether in the presence of a Lewis acid catalyst.", "Starting Materials": [ "Xanthene", "Chloromethyl methyl ether", "Lewis acid catalyst" ], "Reaction": [ "Add xanthene to a reaction flask", "Add chloromethyl methyl ether to the reaction flask", "Add a Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
136453-31-1 |
Product Name |
9-(chloromethyl)-9H-xanthene |
Molecular Formula |
C14H11ClO |
Molecular Weight |
230.7 |
Purity |
91 |
Origin of Product |
United States |
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